Cas no 13302-00-6 (Phenylmercury 2-Ethylhexanoate)

• Product Name: Phenylmercury 2-Ethylhexanoate
• CAS No: 13302-00-6
• MF: C₁₄H₂₀HgO₂
• MW: 420.897400856018
• CID: 149118
• PubChem ID: 16684168
• Update Time: 2025-09-27

Phenylmercury 2-Ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• Mercury,(2-ethylhexanoato-kO)phenyl-
• (2-ethylhexanoato)phenylmercury
• 2-Ethylhexanoic acid phenylmercury(II) salt
• Phenylmercuric 2-ethylhexanoate
• 2-ethylhexanoyloxy(phenyl)mercury
• Phenylmercury 2-ethylhexanoate
• 13302-00-6
• (2-ETHYLHEXANOATO-.KAPPA.O)PHENYLMERCURY
• EPA Pesticide Chemical Code 066024
• Caswell No. 657A
• 2-ethylhexanoate;phenylmercury(1+)
• Mercury, (2-ethylhexanoato-kappaO)phenyl-
• DTXSID30894919
• Mercury, (2-ethylhexanoato-.kappa.O)phenyl-
• NS00113270
• 92PP7A7HNH
• UNII-92PP7A7HNH
• EINECS 236-326-7
• Phenylmercury 2-Ethylhexanoate

• Inchi： 1S/C8H16O2.C6H5.Hg/c1-3-5-6-7(4-2)8(9)10;1-2-4-6-5-3-1;/h7H,3-6H2,1-2H3,(H,9,10);1-5H;/q;;+1/p-1
• InChI Key： XVASSELVJHUACE-UHFFFAOYSA-M
• SMILES： [Hg](C1C=CC=CC=1)OC(C(CC)CCCC)=O

Computed Properties

• Exact Mass: 422.11700
• Monoisotopic Mass: 422.116973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 40.13000
• LogP: 1.81140

Additional information on Phenylmercury 2-Ethylhexanoate

Phenylmercury 2-Ethylhexanoate (CAS No. 13302-00-6): Properties, Applications, and Market Insights

Phenylmercury 2-Ethylhexanoate (CAS No. 13302-00-6) is an organomercury compound widely recognized for its unique chemical properties and specialized applications. With the growing interest in organometallic compounds and their industrial uses, this compound has garnered attention for its role in niche applications. In this comprehensive guide, we explore its chemical structure, physical properties, and industrial relevance, while addressing common queries from researchers and industry professionals.

The molecular formula of Phenylmercury 2-Ethylhexanoate is C₁₄H₂₀HgO₂, featuring a phenyl group bonded to a mercury atom, which is further linked to a 2-ethylhexanoate moiety. This structure imparts specific solubility characteristics, making it useful in formulations requiring controlled reactivity. Researchers often inquire about its stability under various conditions, and studies indicate moderate thermal stability, with decomposition observed at elevated temperatures.

One of the key applications of Phenylmercury 2-Ethylhexanoate lies in its historical use as a preservative and biocide. Although modern regulations have shifted toward alternatives, understanding its mechanism remains relevant for archival material conservation. Recent searches highlight interest in "mercury-based compound alternatives" and "safe handling of organomercury derivatives," reflecting evolving industry priorities.

From a commercial perspective, Phenylmercury 2-Ethylhexanoate is supplied in liquid or semi-solid forms, with purity grades tailored to industrial needs. Analytical techniques such as GC-MS and HPLC are commonly employed for quality verification. Market trends indicate niche demand in research laboratories and specialty chemical sectors, particularly for studies on organometallic reaction pathways.

Environmental considerations surrounding Phenylmercury 2-Ethylhexanoate have spurred investigations into its ecological impact and degradation products. This aligns with frequent search queries like "biodegradation of mercury compounds" and "environmental fate of phenylmercury derivatives." Contemporary research emphasizes proper disposal protocols and containment strategies to mitigate potential risks.

In formulation science, the compound's compatibility with organic solvents makes it a subject of interest for specialty coatings and adhesive systems. Patent literature reveals historical use in wood treatment products, though current applications focus primarily on controlled experimental settings. The compound's ligand exchange behavior continues to be studied in coordination chemistry contexts.

For researchers working with Phenylmercury 2-Ethylhexanoate, proper storage conditions are critical—recommendations typically include amber glass containers under inert atmosphere to prevent degradation. Analytical certificates often specify parameters like mercury content and residual solvent levels, addressing quality concerns raised in procurement inquiries.

The synthesis of Phenylmercury 2-Ethylhexanoate typically involves reaction of phenylmercuric chloride with 2-ethylhexanoic acid derivatives. Process optimization remains an active area of investigation, with recent publications exploring greener synthetic routes for organomercury compounds. These developments respond to search trends emphasizing sustainable chemistry approaches.

From a regulatory standpoint, global chemical inventories list Phenylmercury 2-Ethylhexanoate with specific reporting requirements. Compliance documentation must address transport regulations and worker protection standards, topics frequently searched by EHS professionals. The compound's classification varies by jurisdiction, necessitating careful review of regional chemical control laws.

Emerging analytical techniques have improved detection sensitivity for Phenylmercury 2-Ethylhexanoate in complex matrices. Recent method developments employ ICP-MS coupled with chromatographic separation, enabling precise quantification at trace levels. These advancements support environmental monitoring efforts and answer common technical queries about analytical method validation.

In material science applications, the compound's surface activity properties have been explored for modifying interfacial phenomena. Though largely superseded by newer technologies, these historical applications provide valuable case studies for material preservation science—a topic generating consistent academic interest.

The commercial availability of Phenylmercury 2-Ethylhexanoate remains limited to specialized suppliers, with procurement challenges being a frequent search topic. Current market analysis suggests stable but constrained demand, primarily driven by reference standard requirements and legacy system maintenance needs in certain industries.

Looking forward, research into Phenylmercury 2-Ethylhexanoate continues to focus on understanding its environmental behavior and developing advanced detection methods. These directions respond to both scientific curiosity and regulatory needs, mirroring search engine trends that prioritize environmental chemistry and analytical innovation in relation to metal-organic compounds.